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Compound of Interest

Compound Name: Cinnamyl bromide

Cat. No.: B146386 Get Quote

Technical Support Center: Cinnamyl Bromide
This technical support center provides guidance for researchers, scientists, and drug

development professionals on safely handling the lachrymatory and corrosive effects of

cinnamyl bromide during experiments.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with cinnamyl bromide?

A1: Cinnamyl bromide is classified as a corrosive and lachrymatory agent.[1][2][3][4] The

primary hazards include causing severe skin burns and serious eye damage.[1][2][5] It is also a

lachrymator, meaning it can cause intense eye pain and tearing upon exposure.[4][6]

Q2: What immediate actions should I take if I am exposed to cinnamyl bromide?

A2: In case of any exposure, immediate action is critical.

Eyes: Immediately flush with plenty of water for at least 15 minutes, also under the eyelids.

Remove contact lenses if present and easy to do. Seek immediate medical attention.[1][4][7]

Skin: Take off immediately all contaminated clothing. Wash off immediately with plenty of

water for at least 15 minutes. Seek immediate medical attention.[4][7][8]
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Inhalation: Move the person to fresh air and keep them in a position comfortable for

breathing. If breathing is difficult, give oxygen. Seek immediate medical attention.[1][4][7]

Ingestion: Rinse mouth with water. Do NOT induce vomiting. Call a physician or poison

control center immediately.[1][4][7]

Q3: What personal protective equipment (PPE) is mandatory when handling cinnamyl
bromide?

A3: Appropriate PPE is essential to prevent exposure. This includes:

Eye/Face Protection: Chemical safety goggles or a face shield.[1][7][8]

Hand Protection: Protective gloves (e.g., nitrile rubber, check manufacturer's compatibility

data).[1][7]

Skin and Body Protection: Wear suitable protective clothing, such as a lab coat, to prevent

skin exposure.[1][7][8]

Respiratory Protection: If working outside a fume hood or if there is a risk of inhalation, use a

NIOSH/MSHA or European Standard EN 149 approved respirator with an appropriate filter.

[1][7][8]

Q4: How should I properly store cinnamyl bromide?

A4: Cinnamyl bromide should be stored in a cool, dry, and well-ventilated place.[1][7][8] Keep

the container tightly closed and store it in a corrosives area, away from heat, sparks, and open

flames.[7][8] It is also light-sensitive and should be protected from direct sunlight.[9][10]

Recommended storage temperature is often refrigerated (2-8°C).[2][9][10]

Q5: What is the appropriate way to dispose of cinnamyl bromide waste?

A5: Dispose of cinnamyl bromide waste in accordance with local, state, and federal

regulations.[11] It should be treated as hazardous waste and disposed of in an approved waste

disposal plant.[4][7] Do not allow the chemical to enter the environment.[1][7]
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Problem: I can smell a sweet, aromatic odor, and my eyes are starting to tear and sting.

Cause: You are likely being exposed to cinnamyl bromide vapor. This indicates inadequate

containment.

Solution:

Immediately cease your work and move to a safe area with fresh air.

Alert others in the vicinity of the potential exposure.

If eye irritation is significant, use an eyewash station to flush your eyes with water for at

least 15 minutes.[4][7]

Assess the ventilation in your workspace. Ensure your chemical fume hood is functioning

correctly.

Review your handling procedures to identify any steps that could be generating vapors.

Do not re-enter the area until it has been properly ventilated and the source of the vapor

has been identified and controlled.

Problem: I spilled a small amount of cinnamyl bromide on my gloved hand.

Cause: Accidental splash during handling.

Solution:

Immediately and carefully remove the contaminated glove, avoiding contact with your skin.

Wash your hands thoroughly with soap and water.[1][12]

Inspect your skin for any signs of redness or irritation. If any are present, seek medical

advice.

Dispose of the contaminated glove in the appropriate hazardous waste container.

Problem: A container of cinnamyl bromide has been left open in the lab.
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Cause: Improper storage or handling.

Solution:

If it is safe to do so, and you are wearing the appropriate PPE, close the container.

Ensure the area is well-ventilated to disperse any accumulated vapors.

Review laboratory procedures with all personnel to reinforce the importance of proper

chemical storage.

Monitor the area for any lingering odors or signs of contamination.

Quantitative Data
Property Value Source

Molecular Formula C₉H₉Br [5][9][13]

Molecular Weight 197.07 g/mol [1][5]

Appearance
White to slightly yellow-beige

crystalline solid or powder
[9][10][14]

Melting Point 26-29 °C (lit.) [9][10][15]

Boiling Point 103 °C at 22 mm Hg (lit.) [9][10][15]

Density 1.332 g/mL at 25 °C (lit.) [9][10][15]

Vapor Pressure 0.247 mmHg at 25°C [9][10]

Flash Point 190 °F / 87.8 °C (closed cup) [3][9]

Solubility

Insoluble in water; Soluble in

organic solvents like methanol,

ether, and chloroform.

[9][10][13][15]

Experimental Protocols
Protocol 1: General Handling and Dispensing of Cinnamyl Bromide

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 10 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Cinnamyl-bromide
https://www.lookchem.com/casno4392-24-9.html
https://cymitquimica.com/cas/4392-24-9/
https://www.lobachemie.com/lab-chemical-msds/MSDS-cinnamyl-bromide-CASNO-4392-24-D0087-EN.aspx
https://pubchem.ncbi.nlm.nih.gov/compound/Cinnamyl-bromide
https://www.lookchem.com/casno4392-24-9.html
https://www.chembk.com/en/chem/Cinnamyl%20bromide
https://www.guidechem.com/encyclopedia/cinnamyl-bromide-dic12603.html
https://www.lookchem.com/casno4392-24-9.html
https://www.chembk.com/en/chem/Cinnamyl%20bromide
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7251135.htm
https://www.lookchem.com/casno4392-24-9.html
https://www.chembk.com/en/chem/Cinnamyl%20bromide
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7251135.htm
https://www.lookchem.com/casno4392-24-9.html
https://www.chembk.com/en/chem/Cinnamyl%20bromide
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7251135.htm
https://www.lookchem.com/casno4392-24-9.html
https://www.chembk.com/en/chem/Cinnamyl%20bromide
https://www.sigmaaldrich.com/KR/ko/product/aldrich/c81217
https://www.lookchem.com/casno4392-24-9.html
https://www.lookchem.com/casno4392-24-9.html
https://www.chembk.com/en/chem/Cinnamyl%20bromide
https://cymitquimica.com/cas/4392-24-9/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7251135.htm
https://www.benchchem.com/product/b146386?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146386?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation:

Ensure a chemical fume hood is available and certified.

Gather all necessary PPE: chemical safety goggles, face shield, nitrile gloves, and a lab

coat.

Prepare a designated waste container for cinnamyl bromide contaminated materials.

Have an emergency spill kit readily accessible.

Procedure:

Conduct all handling and dispensing of cinnamyl bromide inside a certified chemical

fume hood.[16]

Before opening the container, allow it to equilibrate to room temperature if it was

refrigerated to prevent moisture condensation.

Carefully open the container, avoiding any sudden movements that could cause splashing.

Use a clean, dry spatula or other appropriate tool to dispense the required amount of

cinnamyl bromide.

Immediately and securely close the container after dispensing.

Clean any residual cinnamyl bromide from the spatula or tool using a suitable solvent

(e.g., ethanol) and dispose of the cleaning materials in the designated hazardous waste

container.

Post-Handling:

Wipe down the work surface inside the fume hood with an appropriate decontaminating

solution.

Carefully remove PPE, avoiding self-contamination.

Wash hands thoroughly with soap and water.[1]
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Protocol 2: Decontamination of Glassware

Initial Rinse:

While wearing appropriate PPE and working in a fume hood, rinse the contaminated

glassware with a suitable organic solvent (e.g., acetone or ethanol) to dissolve any

residual cinnamyl bromide.

Collect the rinse solvent in a designated hazardous waste container.

Decontamination:

Prepare a decontamination solution, such as a dilute solution of sodium bicarbonate or

another mild base, to neutralize any remaining acidic byproducts.

Carefully wash the glassware with the decontamination solution.

Dispose of the decontamination solution in the appropriate waste stream.

Final Cleaning:

Wash the glassware with a standard laboratory detergent and water.

Rinse thoroughly with deionized water.

Allow the glassware to dry completely before reuse.
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Cinnamyl Bromide Exposure Response
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Safe Handling of Cinnamyl Bromide
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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